Cas no 80256-56-0 (HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER)
80256-56-0 structure
Product name:HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER
HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER
- ethyl 3-butylheptanoate
- 80256-56-0
- SCHEMBL21694553
- DB-430075
-
- Inchi： InChI=1S/C13H26O2/c1-4-7-9-12(10-8-5-2)11-13(14)15-6-3/h12H,4-11H2,1-3H3
- InChI Key： KRLXWQJMARPMEO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 214.193280068Da
- Monoisotopic Mass: 214.193280068Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER Related Literature
-
Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
-
Jang-Yeon Hwang,Chong S. Yoon,Ilias Belharouak,Yang-Kook Sun J. Mater. Chem. A, 2016,4, 17952-17959
-
Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
-
Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
-
Myriam Linke,Norifumi Fujita,Jean-Claude Chambron,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2001,25, 790-796
-
7. A CH3NH3PbI3 film for a room-temperature NO2 gas sensor with quick response and high selectivity†Xianwei Fu,Shilong Jiao,Ning Dong,Gang Lian,Tianyu Zhao,Song Lv,Qilong Wang,Deliang Cui RSC Adv., 2018,8, 390-395
-
Hilaria Mollica,Yi Juan Teo,Alrina Shin Min Tan,Damien Zhi Ming Tan,Paolo Decuzzi,Andrea Pavesi Biomater. Sci., 2021,9, 7420-7431
-
Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
-
Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
80256-56-0 (HEPTANOIC ACID, 3-BUTYL-, ETHYL ESTER) Related Products
- 2229438-09-7(Tert-butyl 3-(5-amino-3-methylidenepentyl)piperidine-1-carboxylate)
- 1805695-76-4(2-Bromo-7-cyano-4-trifluoromethyl-1H-benzimidazole)
- 240799-82-0(N-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]-3-(methylsulfanyl)aniline)
- 2309448-77-7(2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid)
- 1352621-32-9(3-(4-Bromo-3-methoxyphenyl)-1,3-oxazolidin-2-one)
- 72121-34-7(4-Pyridinecarboxylic acid, 1,2-ethanediyl ester)
- 1551314-95-4(1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1,2-diol)
- 1154550-30-7(2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide)
- 1805964-51-5(Methyl 3-aminomethyl-4-cyano-5-methylbenzoate)
- 14070-56-5(methyl N-(4-sulfamoylphenyl)carbamate)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
https://www.szgeneleebio.com/
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.jingzhubio.com
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
